Cas no 893641-20-8 (2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine
• CAS No: 893641-20-8
• MF: C₈H₁₄N₂O
• MW: 154.2
• CID: 4664161
• Update Time: 2025-06-12

2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine
• 4-Isoxazoleethanamine, β,3,5-trimethyl-

2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine

Introduction to 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine (CAS No. 893641-20-8)

2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine, with the CAS number 893641-20-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 1,2-oxazole ring and a tertiary amine functional group. These structural features contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical formula of 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine is C₇H₁₃N₃O, and its molecular weight is approximately 147.19 g/mol. The compound's physical properties, such as its solubility and stability, are crucial for its use in both laboratory settings and potential therapeutic applications. Recent studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, making it suitable for a wide range of experimental conditions.

In terms of its biological activity, 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine has been investigated for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with the central nervous system (CNS). Studies have demonstrated that this compound can bind to specific receptors, such as serotonin receptors, which are involved in regulating mood, sleep, and other neurological functions. This binding activity suggests that 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine may have therapeutic potential in the treatment of neurological disorders such as depression and anxiety.

Beyond its CNS effects, 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings indicate that it may be useful in the development of new anti-inflammatory drugs for conditions like arthritis and other inflammatory diseases.

The pharmacokinetic properties of 2-(dimethyl-1,2-oxazol-4-yl)propan-1-amine are another important aspect of its research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves in biological systems. Preliminary data suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for developing effective drug formulations.

To further validate the therapeutic potential of 2-(dimethyl-1,2-oxazol-4-y)propan-l-amnine, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's safety and efficacy profiles. For example, in rodent models of depression and anxiety, administration of 2-(dimethyl-l,-oxazol--y)propan-l-amnine resulted in significant improvements in behavioral outcomes without causing adverse side effects. Similarly, in models of inflammation, the compound demonstrated potent anti-inflammatory effects without significant toxicity.

The ongoing research into 2-(dimethyl-l,-oxazol--y)propan-l-amnine is not limited to preclinical studies. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's potential as a treatment for various conditions, including mood disorders and inflammatory diseases. The results from these trials will be crucial in determining whether 2-(dimethyl-l,-oxazol--y)propan-l-amnine can be developed into a viable therapeutic option.

In conclusion, 2-(dimethyl-l,-oxazol--y)propan-l-amnine (CAS No. 89364l--8) is a promising compound with a unique molecular structure that offers potential therapeutic benefits across multiple areas of medicine. Its interactions with serotonin receptors and anti-inflammatory properties make it an attractive candidate for further research and development. As more data become available from ongoing studies and clinical trials, the full extent of its therapeutic potential will become clearer.